Cas no 809282-62-0 ((2-ethoxyethyl)hydrazine xHCl salt)

• Product Name: (2-ethoxyethyl)hydrazine xHCl salt
• CAS No: 809282-62-0
• MF: C₄H₁₄Cl₂N₂O
• MW: 177.072759151459
• MDL: MFCD22666502
• CID: 4656522
• PubChem ID: 75530995
• Update Time: 2025-06-07

(2-ethoxyethyl)hydrazine xHCl salt Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxyethyl)hydrazine dihydrochloride
• 2-ethoxyethylhydrazine;dihydrochloride
• SY048091
• A915837
• (2-Ethoxyethyl)hydrazine dihydrochloride, AldrichCPR
• (2-ethoxyethyl)hydrazine xHCl salt

• MDL： MFCD22666502
• Inchi： 1S/C4H12N2O.2ClH/c1-2-7-4-3-6-5;;/h6H,2-5H2,1H3;2*1H
• InChI Key： DUSHEJOWHRPTLY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)CCNN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 32.9
• Topological Polar Surface Area: 47.3

Additional information on (2-ethoxyethyl)hydrazine xHCl salt

Compound CAS No. 809282-62-0: (2-Ethoxyethyl)hydrazine xHCl Salt

The compound with CAS No. 809282-62-0, commonly referred to as (2-ethoxyethyl)hydrazine xHCl salt, is a significant chemical entity in the field of organic synthesis and pharmaceutical development. This compound has garnered attention due to its versatile applications in drug design and its role as an intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

Structure and Properties: The molecular structure of (2-ethoxyethyl)hydrazine xHCl salt consists of a hydrazine moiety attached to an ethoxyethyl group, forming a unique chemical architecture. This structure contributes to its reactivity and stability, making it a valuable building block in organic synthesis. The compound exists as a hydrochloride salt, which influences its physical properties, such as solubility and melting point. Recent research has focused on optimizing the synthesis of this compound to enhance its purity and yield, ensuring its reliability for large-scale applications.

Synthesis and Applications: The synthesis of (2-ethoxyethyl)hydrazine xHCl salt involves a multi-step process that includes nucleophilic substitution and acid-base neutralization. Researchers have explored various catalysts and reaction conditions to improve the efficiency of this synthesis. The compound has been employed as an intermediate in the production of bioactive compounds, including antiviral agents and anticancer drugs. Its ability to form stable bonds with other functional groups makes it a versatile tool in medicinal chemistry.

Recent Research Findings: Recent studies have demonstrated the potential of (2-ethoxyethyl)hydrazine xHCl salt in the development of targeted therapies. For instance, it has been used as a precursor in the synthesis of small-molecule inhibitors that target specific enzymes involved in cancer progression. Additionally, its role in the development of antiviral agents has been explored, particularly in the context of emerging infectious diseases. These findings underscore its importance in advancing modern drug discovery.

Market and Future Prospects: The demand for (2-ethoxyethyl)hydrazine xHCl salt has grown significantly due to its increasing use in pharmaceutical research and development. Market analysis suggests that its application in specialty chemicals and fine chemicals is expected to expand further in the coming years. Researchers are also investigating novel applications of this compound, such as its use in polymer chemistry and materials science.

Safety and Handling: While (2-ethoxyethyl)hydrazine xHCl salt is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure safety. Storage guidelines recommend keeping the compound in a cool, dry place away from incompatible substances. Recent studies have also emphasized the importance of environmental considerations during its production and disposal.

In conclusion, (2-ethoxyethyl)hydrazine xHCl salt (CAS No. 809282-62-0) is a pivotal compound with diverse applications across various industries. Its role as an intermediate in drug development and organic synthesis highlights its significance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific innovation.